Cas no 49618-09-9 (7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID)

• Product Name: 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID
• CAS No: 49618-09-9
• MF: C₁₃H₁₅IO₃
• MW: 346.160876512527
• CID: 866913
• Update Time: 2026-04-29

7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID
• 6-(4-Iodbenzoyl)hexansaeure

• Inchi： InChI=1S/C13H15IO3/c14-11-8-6-10(7-9-11)12(15)4-2-1-3-5-13(16)17/h6-9H,1-5H2,(H,16,17)
• InChI Key： IHHPNNBIZNAQEF-UHFFFAOYSA-N
• SMILES： C(CCC(=O)C1=CC=C(C=C1)I)CCC(=O)O

Computed Properties

• Exact Mass: 346.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 54.37000
• LogP: 3.50900

Additional information on 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID

7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID: A Comprehensive Overview

7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID, also known by its CAS registry number CAS No. 49618-09-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a heptanoic acid backbone with a 4-iodophenyl group attached at the seventh position and an oxo group at the same carbon atom. The presence of the iodine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID. Researchers have employed methodologies such as Suzuki-Miyaura coupling reactions, which allow for the precise incorporation of the iodophenyl group into the molecule. These methods not only enhance the purity of the compound but also pave the way for its application in drug discovery and development.

The structural features of 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID make it a promising candidate for exploring its biological activities. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate cellular signaling pathways. Furthermore, its iodine-containing aromatic ring may contribute to its pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

In terms of applications, 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID has been utilized as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, it serves as a key building block in the construction of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders. The versatility of this compound lies in its ability to undergo a wide range of reactions, such as nucleophilic additions, reductions, and cyclizations, enabling chemists to diversify its structure and functionality.

Recent research has also highlighted the importance of CAS No. 49618-09-9 in understanding the role of iodine-containing compounds in biological systems. Iodine is an essential element for human health, particularly in thyroid hormone metabolism, and its presence in organic compounds can significantly influence their bioactivity. By studying compounds like 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID, scientists gain insights into how iodine affects molecular interactions at the cellular level.

The synthesis and characterization of 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID have been documented in numerous scientific journals, showcasing its relevance in contemporary chemical research. Its use as a precursor for more intricate molecules underscores its importance in medicinal chemistry pipelines. Additionally, ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for potential clinical applications.

In conclusion, 7-(4-IODOPHENYL)-7-OXOHEPTANOIC ACID, identified by CAS No. 49618-09-9, stands as a notable compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As advancements in synthetic methods continue to unfold, the potential of this compound to contribute to medical science remains promising.